Pentamidine-d10

Specification

• Molecular Formula: C₁₉H₁₄D₁₀N₄O₂
• Molecular Weight: 350.48

Introduction

Analytical Applications and Research Significance

Deuterated compounds like Pentamidine-d10 serve crucial roles in analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications. The compound's primary utility stems from its function as an internal standard in quantitative analysis.

Role as Internal Standard in LC-MS/MS

Similar to other deuterated compounds such as gabapentin-D10 mentioned in related research, Pentamidine-d10 functions as an internal standard for the quantitative analysis of pentamidine in biological samples. The internal standard approach using deuterium-labeled compounds provides several advantages in analytical method development:

• Identical chromatographic behavior to the analyte of interest

• Distinct mass spectrometric detection, allowing simultaneous measurement

• Compensation for matrix effects and extraction variability

• Improved accuracy and precision in quantitative measurements

Comparison with Non-deuterated Pentamidine

Standard pentamidine has established historical applications in treating parasitic infections, particularly Human African Trypanosomiasis (HAT) and Pneumocystis pneumonia. While Pentamidine-d10 shares the molecular structure, its deuterium substitutions make it primarily valuable for analytical rather than therapeutic applications.

Structural Comparison

The table below illustrates the key differences between Pentamidine-d10 and standard pentamidine:

Property	Pentamidine-d10	Standard Pentamidine
Molecular Formula	C19H14D10N4O2	C19H24N4O2
Molecular Weight	350.48	340.42
Isotopic Composition	Contains 10 deuterium atoms	Contains standard hydrogen atoms
Primary Application	Analytical standard	Therapeutic agent
Research Usage	Internal standard for mass spectrometry	Treatment of parasitic infections

Analytical Distinctions

The mass difference between Pentamidine-d10 and pentamidine allows for their simultaneous detection and quantification in mass spectrometry-based analyses. This property is particularly valuable in pharmacokinetic studies, where accurate measurement of pentamidine concentrations in biological matrices is essential for evaluating drug disposition and efficacy.

Research Applications and Limitations

Pentamidine-d10 serves specific research purposes, predominantly in analytical chemistry and pharmacokinetic studies. Understanding its applications and limitations provides important context for researchers working with this compound.

Analytical Method Development

Development of analytical methods incorporating Pentamidine-d10 would follow established principles for LC-MS/MS method development with deuterated internal standards.

Mass Spectrometric Considerations

The mass spectrometric detection of Pentamidine-d10 would utilize multiple-reaction-monitoring (MRM) in positive ion electrospray ionization mode, similar to approaches described for other deuterated standards. The fragmentation pattern would likely mirror that of pentamidine but with mass shifts corresponding to the deuterium labels.

Chromatographic Parameters

Optimal chromatographic separation would be essential for accurate quantification using Pentamidine-d10 as an internal standard. Typical parameters might include:

• Reversed-phase HPLC columns (C18 or similar)

• Mobile phases containing ammonium formate or acetate buffers

• Addition of formic acid to enhance ionization

• Gradient elution to optimize separation

• Short run times (typically 2-6 minutes) for high-throughput analysis